Cas no 7544-54-9 (M-CYMEN-5-AMINE))

• Product Name: M-CYMEN-5-AMINE)
• CAS No: 7544-54-9
• MF: C₁₀H₁₅N
• MW: 149.232802629471
• CID: 981784
• PubChem ID: 20616114
• Update Time: 2025-04-19

M-CYMEN-5-AMINE) Chemical and Physical Properties

Names and Identifiers

• 3-methyl-5-propan-2-ylaniline
• 3-Isopropyl-5-methylaniline
• benzenamine, 3-methyl-5-(1-methylethyl)-
• LogP
• AKOS006337191
• 3-Methyl-5-(propan-2-yl)aniline
• SCHEMBL14267832
• 7544-54-9
• GS2751
• DTXSID30609101
• M-CYMEN-5-AMINE)

• Inchi： 1S/C10H15N/c1-7(2)9-4-8(3)5-10(11)6-9/h4-7H,11H2,1-3H3
• InChI Key： HQRMXTLFAMXXGD-UHFFFAOYSA-N
• SMILES： NC1C=C(C)C=C(C=1)C(C)C

Computed Properties

• Exact Mass: 149.12055
• Monoisotopic Mass: 149.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02